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Compound of Interest

Compound Name: Allyl methallyl ether

Cat. No.: B078089 Get Quote

CAS Number: 14289-96-4

Molecular Formula: C₇H₁₂O

Synonyms: 3-(Allyloxy)-2-methyl-1-propene, 2-Methyl-3-(prop-2-en-1-yloxy)prop-1-ene

This technical guide provides an in-depth overview of allyl methallyl ether, a bifunctional

molecule with applications in organic synthesis and polymer chemistry. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and potential applications.

Molecular Structure and Properties
Allyl methallyl ether is a colorless liquid characterized by the presence of two reactive double

bonds and an ether linkage. Its structure combines the functionalities of both an allyl and a

methallyl group, making it a versatile building block in chemical synthesis.

Molecular Structure:

SMILES:CC(=C)COCC=C[1]

A summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference

Molecular Weight 112.17 g/mol [1]

Exact Mass 112.088815002 Da [1]

Density 0.798 g/cm³ ECHEMI

Boiling Point 122.3 °C at 760 mmHg ECHEMI

Flash Point 13.6 °C ECHEMI

Refractive Index 1.419 ECHEMI

Vapor Pressure 16.9 mmHg at 25°C ECHEMI

XLogP3 2 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 4 [1]

Synthesis of Allyl Methallyl Ether
The primary method for synthesizing allyl methallyl ether is the Williamson ether synthesis.

This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the

sodium salt of methallyl alcohol reacts with allyl chloride to yield the target ether.

Experimental Protocol: Williamson Ether Synthesis
This protocol is a representative example for the synthesis of allyl ethers and can be adapted

for allyl methallyl ether.

Materials:

Methallyl alcohol

Sodium hydride (NaH) or another suitable base

Allyl chloride
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Alkoxide Formation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),

add a stirred suspension of sodium hydride in anhydrous diethyl ether.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of methallyl alcohol in anhydrous diethyl ether to the cooled

suspension via the dropping funnel.

After the addition is complete, allow the mixture to warm to room temperature and stir for one

hour, or until the evolution of hydrogen gas ceases, indicating the complete formation of the

sodium methallyloxide.

Ether Formation: Add allyl chloride to the reaction mixture.

Heat the mixture to reflux and maintain for several hours (the reaction progress can be

monitored by thin-layer chromatography or gas chromatography).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.
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Purification: Purify the crude product by fractional distillation to obtain pure allyl methallyl
ether.

Reaction Setup Reagents & Solvents

Procedure

Product

Flame-dried three-necked flask

Inert atmosphere (N₂ or Ar) Magnetic stirrer

1. Alkoxide Formation:
Add NaH to ether.

Cool to 0°C.
Slowly add methallyl alcohol.

Sodium Hydride (NaH) Methallyl Alcohol Allyl Chloride

2. Ether Formation:
Add allyl chloride.

Reflux for several hours.

Anhydrous Diethyl Ether

Stir at RT until H₂ evolution ceases

3. Work-up:
Quench with NH₄Cl(aq).
Separate organic layer.
Extract aqueous layer.

Wash with brine.

Cool to RT

4. Drying & Filtration:
Dry over MgSO₄.

Filter.

5. Purification:
Fractional distillation.

Allyl Methallyl Ether
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Williamson Ether Synthesis Workflow

Spectroscopic Data
The structural characterization of allyl methallyl ether is accomplished through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure. The

chemical shifts for analogous allyl ethers suggest the following expected resonances.

¹H NMR:

Protons on the methallyl double bond are expected around 4.8-5.0 ppm.

The methyl protons of the methallyl group should appear around 1.7 ppm.

The methylene protons adjacent to the ether oxygen are anticipated in the range of 3.8-4.0

ppm.

The vinyl protons of the allyl group are expected between 5.1 and 5.9 ppm, with the internal

proton being a multiplet.

¹³C NMR:

The sp³ carbons of the methylene groups adjacent to the ether oxygen are expected in the

70-75 ppm region.

The sp² carbons of the allyl group should appear between 117 and 135 ppm.

The sp² carbons of the methallyl group are anticipated around 112 and 142 ppm.

The methyl carbon of the methallyl group is expected around 19 ppm.

Mass Spectrometry (MS)
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Electron ionization mass spectrometry of allyl methallyl ether results in a molecular ion peak

and characteristic fragmentation patterns. The molecular ion peak is expected at an m/z of 112.

Key fragment ions would likely arise from the cleavage of the C-O bonds and rearrangements

of the allyl and methallyl groups.[1] The NIST Mass Spectrometry Data Center reports a GC-

MS with the top three peaks at m/z 41, 39, and 55.[2]

Infrared (IR) Spectroscopy
The IR spectrum of allyl methallyl ether displays characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Functional Group Vibration Mode

~3080 =C-H Stretching

2850-3000 C-H (alkane) Stretching

~1650 C=C Stretching

~1100 C-O-C Asymmetric Stretching

910-990 =C-H Bending (out-of-plane)

Chemical Reactivity and Potential Applications
The two distinct olefinic groups in allyl methallyl ether offer a platform for a variety of chemical

transformations, making it a valuable monomer and crosslinking agent in polymer chemistry,

and a useful intermediate in organic synthesis.

Claisen Rearrangement
Allyl ethers are known to undergo the Claisen rearrangement, a[3][3]-sigmatropic

rearrangement, upon heating.[4][5][6] This reaction results in the formation of a γ,δ-unsaturated

carbonyl compound. The Claisen rearrangement is a powerful tool for carbon-carbon bond

formation in a stereospecific manner.
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Claisen Rearrangement of Allyl Methallyl Ether

Polymerization and Applications in Drug Delivery
The presence of two polymerizable double bonds allows allyl methallyl ether to act as a

monomer or a crosslinking agent in the synthesis of polymers. Polymers containing allyl

functionalities are of interest in the biomedical field for applications such as drug delivery and

tissue engineering.[3]

Monomer in Polymer Synthesis: Allyl methallyl ether can be copolymerized with other

monomers to introduce pendant allyl and methallyl groups into the polymer backbone. These

groups can then be further functionalized, for example, through thiol-ene click chemistry, to

attach drugs or targeting ligands.

Crosslinking Agent: The bifunctionality of allyl methallyl ether makes it a potential

crosslinking agent for the formation of hydrogels. Hydrogels are three-dimensional polymer
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networks that can absorb large amounts of water and are widely investigated as matrices for

the controlled release of therapeutic agents. The density of crosslinking, which can be

controlled by the concentration of allyl methallyl ether, influences the swelling behavior and

drug release kinetics of the hydrogel.

Safety Information
Detailed safety information, including handling precautions, toxicity data, and disposal

guidelines, should be consulted from the Safety Data Sheet (SDS) provided by the supplier

before handling allyl methallyl ether. As with most ethers, it is likely flammable and should be

handled in a well-ventilated fume hood away from ignition sources. Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

